Cas no 4950-91-8 (4-Hexyloxybenzylamine)

• Product Name: 4-Hexyloxybenzylamine
• CAS No: 4950-91-8
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 326341
• PubChem ID: 22683060
• Update Time: 2025-04-19

4-Hexyloxybenzylamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,4-(hexyloxy)-
• (4-hexoxyphenyl)methanamine
• 4-Hexyloxybenzylamine
• 4-N-HEXYLOXYBENZYLAMINE
• (4-hexyloxyphenyl)methylamine
• 4-(hexyloxy)benzylamine
• [4-(HEXYLOXY)PHENYL]METHANAMINE
• DTXSID70627566
• ACNSGHYWIIECBM-UHFFFAOYSA-N
• SCHEMBL15923618
• 4950-91-8
• 1-[4-(Hexyloxy)phenyl]methanamine
• AKOS005289364

• MDL： MFCD03410997
• Inchi： 1S/C13H21NO/c1-2-3-4-5-10-15-13-8-6-12(11-14)7-9-13/h6-9H,2-5,10-11,14H2,1H3
• InChI Key： ACNSGHYWIIECBM-UHFFFAOYSA-N
• SMILES： O(C1C=CC(CN)=CC=1)CCCCCC

Computed Properties

• Exact Mass: 207.16200
• Monoisotopic Mass: 207.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2
• XLogP3: 3.1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 421.4±45.0 °C at 760 mmHg
• Flash Point: 208.7±28.7 °C
• PSA: 35.25000
• LogP: 3.80470
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-Hexyloxybenzylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)